Cas no 696-40-2 (3-Iodobenzyl Amine)

3-Iodobenzyl Amine Properties

Names and Identifiers

• 3-iodobenzylamine
• (3-iodophenyl)methanamine
• Benzylamine,m-iodo- (7CI)
• 3-Iodobenzenemethanamine
• NSC 96895
• m-Iodobenzylamine
• CK2420
• 1-(3-iodophenyl)methanamine
• 22ZQU8JR7C
• MFCD00192227
• 3-Iodobenzylamine, 96%
• DTXSID80219870
• AS-45903
• UNII-22ZQU8JR7C
• AKOS015890428
• NSC-96895
• FT-0615902
• Benzenemethanamine, 3-iodo-
• A836580
• 3-Iodobenzyl amine
• InChI=1/C7H8IN/c8-7-3-1-2-6(4-7)5-9/h1-4H,5,9H
• NSC96895
• LQLOGZQVKUNBRX-UHFFFAOYSA-N
• CS-0173474
• SCHEMBL156276
• 3-Iodo-benzylamine
• meta-Iodobenzylamine
• 3-iodo-benzenemethanamine
• EN300-184153
• CHEMBL39635
• SY101202
• 696-40-2
• +Expand

• MDL： MFCD00192227
• InChIKey： LQLOGZQVKUNBRX-UHFFFAOYSA-N
• Inchi： 1S/C7H8IN/c8-7-3-1-2-6(4-7)5-9/h1-4H,5,9H2
• SMILES： C1=CC(=CC(=C1)I)CN
• BRN： 2689602

Computed Properties

• Exact Mass: 232.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 232.97
• Heavy Atom Count: 9
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• LogP: 2.45020
• PSA: 26.02000
• Refractive Index: 1.638-1.64
• Water Partition Coefficient: Difficult to mix in water.
• Boiling Point: 132 °C/8 mmHg(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Brown or colorless liquid
• Solubility: Insoluble in water.
• Sensitiveness: Air & Light Sensitive
• Density: 1.748 g/mL at 25 °C(lit.)

3-Iodobenzyl Amine Security Information

• Symbol: GHS07 GHS08
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S23-S26-S36/37/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R36/37/38; R42/43; R63
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2735
• Hazard Statement： H315-H317-H319-H334-H335-H361
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：II
• Risk Phrases： 63-36/37/38-42/43
• Signal Word：Danger
• HazardClass：8

3-Iodobenzyl Amine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%